Cas no 1071795-01-1 (2-((4-bromophenyl)ethynyl)pyridine)

• Product Name: 2-((4-bromophenyl)ethynyl)pyridine
• CAS No: 1071795-01-1
• MF: C₁₃H₈BrN
• MW: 258.113322257996
• CID: 2603956
• PubChem ID: 69173767
• Update Time: 2025-04-21

2-((4-bromophenyl)ethynyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-((4-bromophenyl)ethynyl)pyridine
• SCHEMBL4750207
• 1071795-01-1
• 2-[2-(4-bromophenyl)ethynyl]pyridine

• Inchi： 1S/C13H8BrN/c14-12-7-4-11(5-8-12)6-9-13-3-1-2-10-15-13/h1-5,7-8,10H
• InChI Key： OTGIBWZJRLCFKK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#CC2C=CC=CN=2)=CC=1

Computed Properties

• Exact Mass: 256.98401Da
• Monoisotopic Mass: 256.98401Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų